Cas no 2031260-54-3 (tert-butyl N-{3-2-(2-bromoethoxy)ethoxypropyl}carbamate)

• Product Name: tert-butyl N-{3-2-(2-bromoethoxy)ethoxypropyl}carbamate
• CAS No: 2031260-54-3
• MF: C₁₂H₂₄BrNO₄
• MW: 326.227263450623
• MDL: MFCD30344734
• CID: 5239173
• PubChem ID: 125424371
• Update Time: 2026-03-08

tert-butyl N-{3-2-(2-bromoethoxy)ethoxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-[2-(2-bromoethoxy)ethoxy]propyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{3-2-(2-bromoethoxy)ethoxypropyl}carbamate

• MDL： MFCD30344734
• Inchi： 1S/C12H24BrNO4/c1-12(2,3)18-11(15)14-6-4-7-16-9-10-17-8-5-13/h4-10H2,1-3H3,(H,14,15)
• InChI Key： IETMSKVJXFMJRN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCOCCOCCBr

Additional information on tert-butyl N-{3-2-(2-bromoethoxy)ethoxypropyl}carbamate

Comprehensive Overview of tert-butyl N-{3-[2-(2-bromoethoxy)ethoxy]propyl}carbamate (CAS No. 2031260-54-3)

tert-butyl N-{3-[2-(2-bromoethoxy)ethoxy]propyl}carbamate (CAS No. 2031260-54-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, polymer chemistry, and material science. Its unique molecular structure, featuring a bromoethoxy moiety and a tert-butyl carbamate group, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its role in drug development, particularly in the design of PEGylated therapeutics and bioconjugation applications.

The compound’s CAS number 2031260-54-3 ensures precise identification in regulatory and commercial contexts. With growing interest in click chemistry and targeted drug delivery systems, tert-butyl N-{3-[2-(2-bromoethoxy)ethoxy]propyl}carbamate has gained attention for its ability to facilitate site-specific modifications of biomolecules. Its PEG-like spacer enhances solubility and biocompatibility, aligning with trends in nanomedicine and sustainable chemistry.

In synthetic workflows, this compound serves as a key precursor for introducing functionalized ethylene glycol chains. Its bromine atom allows further derivatization via nucleophilic substitution, enabling linkages to thiols, amines, or other reactive groups. This adaptability is critical for developing prodrugs, fluorescent probes, and biodegradable polymers. Recent studies highlight its utility in antibody-drug conjugates (ADCs), a hot topic in oncology research.

From an industrial perspective, tert-butyl N-{3-[2-(2-bromoethoxy)ethoxy]propyl}carbamate aligns with the demand for high-purity intermediates in GMP-compliant production. Its stability under controlled conditions makes it suitable for scalable synthesis. Environmental considerations also drive innovation, as its PEG-based structure supports greener alternatives to traditional solvents—addressing ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

For researchers exploring structure-activity relationships (SAR), this compound offers a modular platform to optimize pharmacokinetic properties. Its compatibility with solid-phase peptide synthesis (SPPS) and microwave-assisted reactions further broadens its applications. As the pharmaceutical industry shifts toward personalized medicine, such intermediates become pivotal in designing patient-specific therapies.

In summary, tert-butyl N-{3-[2-(2-bromoethoxy)ethoxy]propyl}carbamate (CAS No. 2031260-54-3) bridges cutting-edge science and industrial practicality. Its relevance to bioconjugation, drug delivery, and material innovation positions it as a critical tool for advancing life sciences and green chemistry initiatives worldwide.